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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pomalidomide-PEG2-OH is a key synthetic building block in the rapidly evolving field of

targeted protein degradation. It is a derivative of pomalidomide, an immunomodulatory drug,

functionalized with a two-unit polyethylene glycol (PEG) linker terminating in a hydroxyl group.

This molecule serves as a crucial component in the construction of Proteolysis Targeting

Chimeras (PROTACs), heterobifunctional molecules designed to hijack the cell's ubiquitin-

proteasome system to selectively eliminate disease-causing proteins.

This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and biological activity of Pomalidomide-PEG2-OH. It details its

mechanism of action as a Cereblon (CRBN) E3 ligase ligand and provides insights into its

application in the synthesis and evaluation of PROTACs.

Chemical Structure and Properties
Pomalidomide-PEG2-OH combines the structural features of pomalidomide with a hydrophilic

PEG linker, making it a versatile tool for PROTAC development. The terminal hydroxyl group
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allows for further chemical modification and conjugation to a ligand for a protein of interest.

Chemical Identifiers

Identifier Value

IUPAC Name

2-(2-(2-((2-(2,6-dioxopiperidin-3-yl)-1,3-

dioxoisoindolin-4-

yl)amino)ethoxy)ethoxy)ethanol

CAS Number 2143097-10-1[1][2]

Molecular Formula C17H19N3O6[1][2]

SMILES
O=C1C=2C(C(=O)N1C3C(=O)NC(=O)CC3)=CC

=CC2NCCOCCO[1]

InChI Key Not explicitly available in search results

Physicochemical Properties
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Property Value Source

Molecular Weight 361.35 g/mol [1][2] Biorbyt, MedChemExpress

Appearance Solid Multiple supplier data

Purity ≥95% to 99.98% Multiple supplier data

Solubility

Soluble in DMSO.

Pomalidomide, the parent

compound, has low solubility in

aqueous solutions (about 0.01

mg/mL) and is soluble in

DMSO at ≥14 mg/mL.[3]

R&D Systems, PubChem

Storage

Store at -20°C.[1]

Recommended storage for

related compounds is at 4°C or

-20°C, sealed and away from

moisture.[4]

Biorbyt, MedChemExpress

Stability

The parent compound,

pomalidomide, is stable under

recommended storage

conditions.[3] However,

immunomodulatory drugs like

pomalidomide can be

hydrolytically and metabolically

unstable under physiological

conditions.[5]

PubChem, ACS Publications

Biological and Pharmacological Properties
The biological activity of Pomalidomide-PEG2-OH is intrinsically linked to its pomalidomide

moiety, which functions as a molecular glue to the E3 ubiquitin ligase Cereblon (CRBN).

Mechanism of Action

Pomalidomide-PEG2-OH, as part of a PROTAC, facilitates the recruitment of the CRBN E3

ubiquitin ligase complex to a target protein of interest (POI). Pomalidomide itself binds to
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CRBN, altering its substrate specificity and inducing the ubiquitination and subsequent

proteasomal degradation of neo-substrates, most notably the lymphoid transcription factors

Ikaros (IKZF1) and Aiolos (IKZF3).[6] This mechanism is harnessed by PROTACs to target

other proteins for degradation.

The formation of a ternary complex between the PROTAC (containing Pomalidomide-PEG2-
OH), the target protein, and the CRBN E3 ligase is a critical step in this process. The PEG

linker in Pomalidomide-PEG2-OH provides the necessary spacing and flexibility to allow for

the productive formation of this complex, which ultimately leads to the polyubiquitination of the

target protein and its degradation by the 26S proteasome.

Pharmacokinetics and Pharmacodynamics

Specific pharmacokinetic and pharmacodynamic data for Pomalidomide-PEG2-OH are not

available as it is a research chemical and not an approved drug. However, the properties of the

parent compound, pomalidomide, have been studied. Pomalidomide is orally bioavailable and

is metabolized primarily by CYP1A2 and CYP3A4.[7] Its terminal half-life in humans is

approximately 7.5 to 9.5 hours.[7] The pharmacokinetic profile of a PROTAC containing

Pomalidomide-PEG2-OH would be influenced by the properties of the entire molecule,

including the target protein ligand and the linker.

Experimental Protocols
While a specific, detailed protocol for the synthesis of Pomalidomide-PEG2-OH was not found

in the search results, a general methodology for the synthesis of pomalidomide-conjugates can

be inferred from the literature.

Synthesis of Pomalidomide-PEG2-OH (General Approach)

A plausible synthetic route would involve the nucleophilic aromatic substitution of 4-

fluorothalidomide with 2-(2-aminoethoxy)ethanol, followed by coupling with the glutarimide

moiety of pomalidomide. Alternatively, pomalidomide can be reacted with a suitable PEGylated

reagent containing a leaving group.

Purification and Analysis
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Purification of pomalidomide-conjugates is typically achieved through column chromatography

on silica gel.[8] The identity and purity of the final product are confirmed by analytical

techniques such as:

Nuclear Magnetic Resonance (NMR) Spectroscopy:1H and 13C NMR are used to confirm

the chemical structure.

High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound.

Mass Spectrometry (MS): To confirm the molecular weight.

PROTAC Synthesis using Pomalidomide-PEG2-OH

The terminal hydroxyl group of Pomalidomide-PEG2-OH can be activated, for example, by

conversion to a mesylate or tosylate, to facilitate coupling with a nucleophilic group on the

target protein ligand. Alternatively, the hydroxyl group can be oxidized to an aldehyde for

reductive amination with an amine-containing ligand.

Western Blot Analysis of PROTAC-induced Protein Degradation

A common method to evaluate the efficacy of a PROTAC is to measure the degradation of the

target protein by Western blotting.

Cell Treatment: Treat cells with the PROTAC at various concentrations and for different

durations.

Cell Lysis: Harvest the cells and prepare whole-cell lysates.

Protein Quantification: Determine the protein concentration of the lysates.

SDS-PAGE and Western Blotting: Separate the proteins by SDS-PAGE, transfer to a

membrane, and probe with antibodies against the target protein and a loading control (e.g.,

GAPDH or β-actin).

Data Analysis: Quantify the band intensities to determine the extent of protein degradation.

Signaling Pathways and Workflows
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Pomalidomide-Induced Protein Degradation Pathway

The following diagram illustrates the mechanism of action of a pomalidomide-based PROTAC.

Pomalidomide-PROTAC Signaling Pathway
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Click to download full resolution via product page

Caption: Pomalidomide-PROTAC induced protein degradation pathway.

General Experimental Workflow for PROTAC Synthesis and Evaluation

The diagram below outlines a typical workflow for the synthesis and biological evaluation of a

PROTAC using Pomalidomide-PEG2-OH.
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PROTAC Synthesis and Evaluation Workflow
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Caption: General workflow for PROTAC synthesis and evaluation.
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Conclusion
Pomalidomide-PEG2-OH is a valuable and versatile chemical tool for researchers in the field

of targeted protein degradation. Its ability to effectively recruit the Cereblon E3 ligase,

combined with a flexible and modifiable PEG linker, makes it an ideal starting point for the

synthesis of novel PROTACs against a wide range of protein targets. This guide provides a

foundational understanding of its properties and applications, enabling scientists and drug

developers to effectively utilize this compound in their research endeavors. Further

investigation into the specific physicochemical properties and detailed synthetic protocols will

undoubtedly accelerate its application in the development of next-generation therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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